Cas no 1603712-71-5 (1-[1-(2-Nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine)

• Product Name: 1-[1-(2-Nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine
• CAS No: 1603712-71-5
• MF: C₁₃H₁₉N₃O₄S
• MW: 313.372661828995
• CID: 5715525
• PubChem ID: 63254994
• Update Time: 2025-06-08

1-[1-(2-Nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1169654
• AKOS012558243
• 1603712-71-5
• 1-[1-(2-Nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine
• 2-Piperidinemethanamine, α-methyl-1-[(2-nitrophenyl)sulfonyl]-, hydrochloride (1:1)

• Inchi： 1S/C13H19N3O4S/c1-10(14)11-6-4-5-9-15(11)21(19,20)13-8-3-2-7-12(13)16(17)18/h2-3,7-8,10-11H,4-6,9,14H2,1H3
• InChI Key： NXINKIYKZVQAEM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCCCC1C(C)N)(=O)=O

Computed Properties

• Exact Mass: 313.10962727g/mol
• Monoisotopic Mass: 313.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 118Ų

Additional information on 1-[1-(2-Nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine

Introduction to 1-[1-(2-Nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine (CAS No. 1603712-71-5)

1-[1-(2-Nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine, also known by its CAS number 1603712-71-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a nitrobenzenesulfonyl group, making it a valuable candidate for various biological and therapeutic applications.

The chemical structure of 1-[1-(2-Nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine consists of a piperidine ring substituted with a 2-nitrobenzenesulfonyl group at the 1-position and an ethylamine group at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which are crucial for its potential use in drug development.

Recent studies have highlighted the importance of 1-[1-(2-Nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine in various biological processes. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception.

In addition to its anti-inflammatory and analgesic activities, 1-[1-(2-Nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine has also been investigated for its potential as a neuroprotective agent. Studies conducted on animal models have demonstrated that this compound can effectively reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are believed to be mediated through its ability to inhibit oxidative stress and promote neurotrophic factor expression.

The pharmacokinetic properties of 1-[1-(2-Nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it suitable for further development as a therapeutic agent. Additionally, its low toxicity and high safety margin have been confirmed through preclinical studies, further supporting its potential for clinical applications.

In the context of drug discovery, 1-[1-(2-Nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine has been identified as a promising lead compound for the development of novel therapeutics. Its unique chemical structure and diverse biological activities make it an attractive target for optimization through medicinal chemistry approaches. Ongoing efforts are focused on enhancing its potency, selectivity, and pharmacological properties to develop more effective drugs for various diseases.

The synthesis of 1-[1-(2-Nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine involves several well-established chemical reactions, including sulfonylation, substitution, and reduction steps. These synthetic routes have been optimized to ensure high yields and purity, making the compound readily available for research purposes. The availability of efficient synthetic methods has facilitated extensive characterization studies, including spectroscopic analysis (NMR, MS) and crystallographic techniques.

In conclusion, 1-[1-(2-Nitrobenzenesulfonyl)piperidin-2-yl]ethan-1-amine (CAS No. 1603712-71-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an important candidate for the development of novel therapeutics targeting inflammation, pain, and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for future advancements in drug discovery.